Cas no 290-96-0 (1,2,4,5-Tetrazine)

• Product Name: 1,2,4,5-Tetrazine
• CAS No: 290-96-0
• MF: C₂H₂N₄
• MW: 82.0640788078308
• CID: 259142
• PubChem ID: 9263
• Update Time: 2025-09-21

1,2,4,5-Tetrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine
• s-Tetrazine
• sym-Tetrazine
• F52551
• SY013765
• s-Tetrazine (8CI)
• CHEBI:39320
• A936718
• InChI=1/C2H2N4/c1-3-5-2-6-4-1/h1-2
• 1,2,4,5-Tetraazine #
• 1, 2, 4, 5-tetrazine
• MFCD01682602
• 1,2,4,5-Tetraazine
• CS-M0126
• Q27119812
• DTXSID90183194
• 290-96-0
• sTetrazine (8CI)
• sTetrazine
• DB-225860
• symTetrazine
• DTXCID00105685

• Inchi： 1S/C2H2N4/c1-3-5-2-6-4-1/h1-2H
• InChI Key： HTJMXYRLEDBSLT-UHFFFAOYSA-N
• SMILES： N1C=NN=CN=1

Computed Properties

• Exact Mass: 82.02806
• Monoisotopic Mass: 82.027946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4

Experimental Properties

• Density: 1.1694 (rough estimate)
• Melting Point: 99°C
• Boiling Point: 139.87°C (rough estimate)
• Flash Point: 108.1°C
• Refractive Index: 1.6260 (estimate)
• PSA: 51.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines